![molecular formula C16H15F2NO4S B280243 Methyl 2-{[(2,4-difluorophenoxy)acetyl]amino}-4,5-dimethylthiophene-3-carboxylate](/img/structure/B280243.png)
Methyl 2-{[(2,4-difluorophenoxy)acetyl]amino}-4,5-dimethylthiophene-3-carboxylate
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Overview
Description
Methyl 2-{[(2,4-difluorophenoxy)acetyl]amino}-4,5-dimethylthiophene-3-carboxylate, commonly known as Diflunisal, is a nonsteroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation. It is a derivative of salicylic acid and has been found to have several therapeutic applications.
Mechanism of Action
Diflunisal works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a type of inflammatory mediator. By reducing the production of prostaglandins, diflunisal helps to reduce inflammation and pain.
Biochemical and Physiological Effects:
Diflunisal has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of COX enzymes, reduce the production of prostaglandins, and decrease the expression of inflammatory cytokines. Diflunisal has also been found to have antioxidant properties and can scavenge free radicals.
Advantages and Limitations for Lab Experiments
Diflunisal has several advantages for use in lab experiments. It is a well-established drug with a known mechanism of action, making it a useful tool for studying inflammation and pain. Diflunisal is also readily available and relatively inexpensive. However, diflunisal has some limitations for use in lab experiments. It has been found to have some off-target effects, which may complicate the interpretation of results. Additionally, diflunisal can have variable effects depending on the experimental conditions, which may require careful optimization.
Future Directions
There are several potential future directions for research on diflunisal. One area of interest is the use of diflunisal in the treatment of Alzheimer's disease. Diflunisal has been found to inhibit the aggregation of amyloid-beta peptides, which are thought to be involved in the development of Alzheimer's disease. Another area of interest is the use of diflunisal in the treatment of cancer. Diflunisal has been found to inhibit the growth of cancer cells in vitro and in vivo, and may have potential as an anticancer agent. Finally, there is interest in the development of new derivatives of diflunisal with improved efficacy and reduced off-target effects.
Synthesis Methods
Diflunisal can be synthesized by reacting 2,4-difluorophenol with acetic anhydride to obtain 2,4-difluoroacetophenone. The resulting compound is then reacted with thioacetic acid to obtain methyl 2-{[(2,4-difluorophenoxy)acetyl]amino}-4,5-dimethylthiophene-3-carboxylate.
Scientific Research Applications
Diflunisal has been extensively studied for its anti-inflammatory and analgesic properties. It has been found to be effective in treating various conditions such as rheumatoid arthritis, osteoarthritis, and gout. Diflunisal has also been found to have potential applications in the treatment of Alzheimer's disease, cancer, and cystic fibrosis.
Properties
Molecular Formula |
C16H15F2NO4S |
---|---|
Molecular Weight |
355.4 g/mol |
IUPAC Name |
methyl 2-[[2-(2,4-difluorophenoxy)acetyl]amino]-4,5-dimethylthiophene-3-carboxylate |
InChI |
InChI=1S/C16H15F2NO4S/c1-8-9(2)24-15(14(8)16(21)22-3)19-13(20)7-23-12-5-4-10(17)6-11(12)18/h4-6H,7H2,1-3H3,(H,19,20) |
InChI Key |
BJCPRBSSKMGUEX-UHFFFAOYSA-N |
SMILES |
CC1=C(SC(=C1C(=O)OC)NC(=O)COC2=C(C=C(C=C2)F)F)C |
Canonical SMILES |
CC1=C(SC(=C1C(=O)OC)NC(=O)COC2=C(C=C(C=C2)F)F)C |
Origin of Product |
United States |
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